Cas no 180-44-9 (3-Azaspiro[5.5]undecane)

• Product Name: 3-Azaspiro[5.5]undecane
• CAS No: 180-44-9
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD00011572
• CID: 208555
• PubChem ID: 417412
• Update Time: 2025-10-29

3-Azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane
• 4,4-PENTAMETHYLENEPIPERIDINE HYDROCHLORIDE
• EINECS 214-404-1
• 3-Azaspiro[5.5]undecane hydrochloride salt
• 3-aza-spiro[5.5]undecane
• PubChem11406
• 9-azaspiro[5.5]undecane
• 3-Azaspiro[5,5]undecane
• 3-Aza-spiro[5.5undecane
• 3-azaspiro-[5.5]undecane
• LIZKZVQBLDHKCY-UHFFFAOYSA-N
• LS40312
• SY033626
• AB0047989
• BB 0261406
• EN300-
• NSC 90790
• BS-13535
• Z995036340
• 180-44-9
• MFCD00011572
• PD069961
• EN300-64837
• BRD-K49545903-003-01-4
• SCHEMBL26952
• 4,4-pentamethylenepiperidine
• CHEMBL2078948
• AKOS011661718
• CS-0047039
• DTXSID101347214
• A18338
• SB34408
• AMY21391
• NSC 102514
• FT-0603838
• DB-065321

• MDL： MFCD00011572
• Inchi： 1S/C10H19N/c1-2-4-10(5-3-1)6-8-11-9-7-10/h11H,1-9H2
• InChI Key： LIZKZVQBLDHKCY-UHFFFAOYSA-N
• SMILES： N1CCC2(CC1)CCCCC2

Computed Properties

• Exact Mass: 153.15200
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.9

Experimental Properties

• Boiling Point: 223.2 ℃ at 760 mmHg
• PSA: 12.03000
• LogP: 2.64910

Additional information on 3-Azaspiro[5.5]undecane

Exploring the Versatile Applications of 3-Azaspiro[5.5]undecane (CAS No. 180-44-9) in Modern Chemistry

3-Azaspiro[5.5]undecane (CAS No. 180-44-9) is a unique nitrogen-containing spirocyclic compound that has garnered significant attention in pharmaceutical and material science research. This bicyclic structure, featuring a nitrogen atom at the bridgehead position, offers remarkable synthetic versatility and has become a valuable scaffold in drug discovery. The spirocyclic amine framework of 3-Azaspiro[5.5]undecane provides enhanced three-dimensionality compared to flat aromatic systems, making it particularly attractive for addressing complex biological targets.

Recent studies highlight the growing importance of spirocyclic compounds in drug design, with 3-Azaspiro[5.5]undecane emerging as a privileged structure. Its rigid conformation contributes to improved binding selectivity and metabolic stability in potential drug candidates. Researchers are particularly interested in its application as a building block for CNS-active compounds, where the nitrogen atom can serve as a crucial pharmacophore. The compound's balanced lipophilicity and basicity make it suitable for crossing biological barriers, addressing one of the key challenges in modern medicinal chemistry.

The synthesis of 3-Azaspiro[5.5]undecane typically involves elegant ring-closing strategies, with recent advances focusing on more sustainable catalytic methods. Green chemistry approaches to spirocyclic amine synthesis have become a hot topic in organic chemistry, aligning with the pharmaceutical industry's push toward environmentally friendly processes. The compound's stability under various conditions makes it particularly valuable for high-throughput screening libraries and combinatorial chemistry applications.

Beyond pharmaceuticals, 3-Azaspiro[5.5]undecane has found applications in materials science. Its rigid structure has been incorporated into novel polymeric materials with interesting thermal and mechanical properties. Researchers are exploring its potential in creating advanced functional materials for electronics and coatings, where the nitrogen atom can participate in coordination chemistry or serve as a site for further functionalization.

The market for specialty spirocyclic compounds like 3-Azaspiro[5.5]undecane has seen steady growth, driven by increasing demand from the pharmaceutical sector. Custom synthesis providers have reported rising inquiries about this nitrogen-containing spiro scaffold, particularly for fragment-based drug discovery programs. Analytical methods for characterizing 3-Azaspiro[5.5]undecane and its derivatives have also advanced, with modern NMR and mass spectrometry techniques providing detailed structural insights.

Looking forward, the unique properties of 3-Azaspiro[5.5]undecane position it as a key player in several emerging research areas. Its potential in proteolysis targeting chimera (PROTAC) design is being actively investigated, as the spirocyclic structure may offer advantages in ternary complex formation. Additionally, the compound's application in metal-organic frameworks (MOFs) represents an exciting frontier in materials chemistry, where its nitrogen atom can coordinate with various metal centers.

For researchers working with 3-Azaspiro[5.5]undecane, proper handling and storage recommendations include protection from moisture and oxygen, typically under inert atmosphere conditions. While not classified as hazardous, standard laboratory precautions should be observed when handling this spirocyclic amine compound. The growing body of literature on 3-Azaspiro[5.5]undecane chemistry continues to reveal new synthetic methodologies and applications, making it a compound of enduring interest in both academic and industrial settings.

As the field of three-dimensional fragment libraries expands, 3-Azaspiro[5.5]undecane stands out as a valuable structural motif. Its combination of rigidity and synthetic accessibility makes it particularly attractive for addressing challenging biological targets. The compound's versatility ensures it will remain an important tool in the medicinal chemist's arsenal, with potential applications ranging from neurological disorders to infectious disease research.